molecular formula C10H19NO3 B8524159 2-tert-Butoxy-1-morpholin-4-yl-ethanone

2-tert-Butoxy-1-morpholin-4-yl-ethanone

Cat. No.: B8524159
M. Wt: 201.26 g/mol
InChI Key: IEWLSECOMSFCRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-tert-Butoxy-1-morpholin-4-yl-ethanone is a useful research compound. Its molecular formula is C10H19NO3 and its molecular weight is 201.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H19NO3

Molecular Weight

201.26 g/mol

IUPAC Name

2-[(2-methylpropan-2-yl)oxy]-1-morpholin-4-ylethanone

InChI

InChI=1S/C10H19NO3/c1-10(2,3)14-8-9(12)11-4-6-13-7-5-11/h4-8H2,1-3H3

InChI Key

IEWLSECOMSFCRF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OCC(=O)N1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Morpholine (2.98 ml, 34.4 mmol), tert-Butoxy-acetic acid (4.485 g, 34.4 mmol) and HATU (13.093 g, 34.4 mmol) were dissolved in 15 ml dimethylformamide. The reaction mixture was stirred overnight at ambient temperature. It was extracted with ethyl acetate and the organic phase was washed with water, sodium bicarbonate solution, 1M HCl solution and finally with brine. The organic phase was dried over sodium sulfate, filtered, and concentrated to give 2-tert-Butoxy-1-morpholin-4-yl-ethanone (2.170 g, 10.78 mmol).
Quantity
2.98 mL
Type
reactant
Reaction Step One
Quantity
4.485 g
Type
reactant
Reaction Step One
Name
Quantity
13.093 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One

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